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Compound Name: Isonicotinaldehyde 2-pyridin

Cat. No.: B2793525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pyridine-4-carboxaldehyde, an essential building block in organic synthesis, plays a critical role

as an intermediate in the production of pharmaceuticals, agrochemicals, and dyes.[1][2] Its

utility in medicinal chemistry is notable, with applications in the development of treatments for

conditions such as idiopathic pulmonary fibrosis and malaria.[2] This guide provides a

comprehensive overview of the primary synthetic pathways to pyridine-4-carboxaldehyde,

offering detailed experimental protocols and comparative data to inform laboratory and

industrial production strategies.

Core Synthesis Pathways
The synthesis of pyridine-4-carboxaldehyde can be achieved through several distinct routes,

primarily starting from 4-picoline, 4-cyanopyridine, isonicotinic acid, or 4-pyridinemethanol. The

selection of a particular pathway often depends on factors such as production scale, cost of

starting materials, and desired purity.

Oxidation of 4-Picoline
The direct oxidation of 4-picoline is a cost-effective method well-suited for industrial-scale

production.[1] This process typically involves the vapor-phase oxidation of 4-picoline over a

heterogeneous catalyst at elevated temperatures.
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4-Picoline Pyridine-4-carboxaldehydeV-Mo Catalyst, Air, 400°C

4-Cyanopyridine Imine IntermediateSnCl2, HCl, THF Pyridine-4-carboxaldehydeH2O (Hydrolysis)

Isonicotinic Acid 4-Pyridine-2-imidazolineEthylenediamine or o-phenylenediamine, 100-300°C, 10-15h, solvent-free Pyridine-4-carboxaldehydeReductive Hydrolysis

4-Pyridinemethanol Pyridine-4-carboxaldehydeOxidizing Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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